Cas no 2138166-12-6 (2-[4-(3-Methoxy-1,2-thiazol-4-yl)phenyl]acetic acid)

• Product Name: 2-[4-(3-Methoxy-1,2-thiazol-4-yl)phenyl]acetic acid
• CAS No: 2138166-12-6
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 6206491
• PubChem ID: 165450026
• Update Time: 2025-05-24

2-[4-(3-Methoxy-1,2-thiazol-4-yl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-methoxy-1,2-thiazol-4-yl)phenyl]acetic acid
• EN300-715156
• 2138166-12-6
• 2-[4-(3-Methoxy-1,2-thiazol-4-yl)phenyl]acetic acid

• Inchi： 1S/C12H11NO3S/c1-16-12-10(7-17-13-12)9-4-2-8(3-5-9)6-11(14)15/h2-5,7H,6H2,1H3,(H,14,15)
• InChI Key： SLRRDHYCARDUSQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=N1)OC)C1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 249.04596439g/mol
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-[4-(3-Methoxy-1,2-thiazol-4-yl)phenyl]acetic acid

2-[4-(3-Methoxy-1,2-thiazol-4-yl)phenyl]acetic Acid: A Comprehensive Overview

CAS No 2138166-12-6, commonly referred to as 2-[4-(3-Methoxy-1,2-thiazol-4-yl)phenyl]acetic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. In this article, we delve into the chemical properties, synthesis methods, pharmacological activities, and recent research findings associated with this compound.

The molecular structure of 2-[4-(3-Methoxy-1,2-thiazol-4-yl)phenyl]acetic acid is characterized by a phenyl group substituted with a 1,2-thiazole ring at the para position. The thiazole ring itself is further substituted with a methoxy group at the 3-position. This substitution pattern contributes to the compound's unique electronic and steric properties, making it an intriguing target for various chemical and biological studies.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents. Researchers have explored its activity against various enzymes and receptors, which are implicated in several disease states. For instance, investigations into its inhibitory effects on kinases and its ability to modulate G-protein coupled receptors (GPCRs) have shown promising results. These findings underscore the importance of further research into its pharmacokinetic and pharmacodynamic profiles.

The synthesis of CAS No 2138166-12-6 involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by substitution reactions to introduce the methoxy group and subsequent coupling with the phenylacetic acid moiety. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yields and reduce reaction times.

In terms of biological activity, this compound has demonstrated selectivity towards certain targets, which suggests its potential utility in treating conditions such as inflammation, neurodegenerative diseases, and cancer. Preclinical studies have provided evidence of its efficacy in animal models, although further testing is required to confirm its safety and efficacy in humans.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2-[4-(3-Methoxy-1,2-thiazol-4-yl)phenyl]acetic acid is crucial for its sustainable use. Recent research has focused on identifying microbial degradation mechanisms and assessing its bioaccumulation potential. These studies are essential for ensuring that any future applications do not pose risks to ecosystems or human health.

In conclusion, CAS No 2138166-12-6, or 2-[4-(3-Methoxy-1,2-thiazol-4-yl)phenyl]acetic acid, represents a promising compound with diverse applications in pharmaceutical research. Its unique structure, coupled with emerging data on its biological activity and environmental profile, positions it as a valuable tool for advancing medical science. Continued exploration into its properties will undoubtedly yield further insights into its potential as a therapeutic agent.